Cas no 103675-32-7 (2-Butenediamide, N,N,N',N'-tetracyclohexyl-, (E)-)

• Product name: 2-Butenediamide, N,N,N',N'-tetracyclohexyl-, (E)-
• CAS No: 103675-32-7
• MF: C₂₈H₄₆N₂O₂
• MW: 442.677048206329
• CID: 1138441
• PubChem ID: 54407982

2-Butenediamide, N,N,N',N'-tetracyclohexyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenediamide, N,N,N',N'-tetracyclohexyl-, (E)-
• N,N,N',N'-tetracyclohexylbut-2-enediamide
• N~1~,N~1~,N~4~,N~4~-Tetracyclohexylbut-2-enediamide
• 103675-32-7
• DTXSID00711129

• Inchi： InChI=1S/C28H46N2O2/c31-27(29(23-13-5-1-6-14-23)24-15-7-2-8-16-24)21-22-28(32)30(25-17-9-3-10-18-25)26-19-11-4-12-20-26/h21-26H,1-20H2
• InChI Key： VSCNHLZHRFBWTG-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)N(C2CCCCC2)C(=O)C=CC(=O)N(C3CCCCC3)C4CCCCC4

Computed Properties

• Exact Mass: 442.35592871g/mol
• Monoisotopic Mass: 442.35592871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 40.6Ų